Cas no 2734774-33-3 (3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine)

3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine is a halogenated heterocyclic compound featuring an imidazo[1,2-a]pyridine core with iodine substitution at the 3-position and methyl groups at the 2- and 6-positions. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety serves as a reactive handle for further functionalization. The dimethyl substitution contributes to steric and electronic modulation, improving selectivity in derivatization. Its well-defined reactivity and stability make it valuable for pharmaceutical and materials science research, enabling the construction of complex molecular architectures. High purity and consistent quality ensure reliable performance in synthetic applications.

3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine structure

2734774-33-3 structure

Product Name:3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine

CAS No:2734774-33-3

MF:C₉H₉IN₂

MW:272.09

CID:5079591

Update Time:2025-05-24

3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine
- Inchi： 1S/C9H9IN2/c1-6-3-4-8-11-7(2)9(10)12(8)5-6/h3-5H,1-2H3
- InChI Key： UKIRIDPFYQFOTJ-UHFFFAOYSA-N
- SMILES： CC1C=CC2N(C=1)C(I)=C(C)N=2

3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022JG3-1g	3-iodo-2,6-dimethylimidazo[1,2-a]pyridine	2734774-33-3	95%	1g	$800.00	2025-02-13
Aaron	AR022JG3-250mg	3-iodo-2,6-dimethylimidazo[1,2-a]pyridine	2734774-33-3	95%	250mg	$500.00	2025-02-13

3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine Related Literature

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Additional information on 3-Iodo-2,6-dimethylimidazo[1,2-a]pyridine

3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine

The compound 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine (CAS No. 2734774-33-3) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The presence of the iodo group at position 3 and methyl groups at positions 2 and 6 introduces specific reactivity and stability to the molecule, making it a valuable substrate for further functionalization and application in advanced materials.

Recent studies have highlighted the importance of imidazopyridines in the development of novel materials for optoelectronic devices. The heterocyclic framework of this compound provides a platform for tuning electronic properties through substitution patterns. For instance, the iodo group at position 3 can act as a directing group for further substitution reactions, enabling the synthesis of derivatives with tailored electronic characteristics. This makes 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where precise control over electronic properties is crucial.

The synthesis of 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine typically involves multi-step processes that include nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, recent advancements in catalytic methods have enabled the use of transition metal catalysts to facilitate key steps in the synthesis pathway. These improvements not only enhance the efficiency of production but also pave the way for large-scale manufacturing of this compound for industrial applications.

In terms of chemical properties, 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine exhibits a high degree of thermal stability due to its aromaticity and conjugated system. Its melting point is reported to be in the range of 180–190°C under standard conditions. The compound is also soluble in common organic solvents such as dichloromethane and THF, which facilitates its use in solution-based chemical reactions. Furthermore, its electronic properties make it an excellent candidate for use in coordination chemistry, where it can act as a ligand to transition metals.

One of the most exciting developments involving 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine is its application in drug discovery. The compound has been explored as a potential scaffold for designing bioactive molecules with anti-inflammatory and anticancer properties. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic development.

Moreover, the structural flexibility of imidazopyridines allows for easy modification to create libraries of compounds with diverse functionalities. This approach has been widely adopted in combinatorial chemistry to accelerate drug discovery processes. By leveraging the unique properties of 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine, researchers can design molecules with enhanced bioavailability and selectivity for specific targets.

In conclusion, 3-Iodo-2,6-Dimethylimidazo[1,2-a]Pyridine (CAS No. 2734774-33-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. With ongoing advancements in synthetic methodologies and functionalization techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.